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Introduction The incorporation of strontium phosphate (SrP) and its derivatives, such as
strontium-modified phosphate-based glass (Sr-PBG) and tristrontium phosphate (TSrP), into
dental resin composites represents a significant advancement in restorative dentistry. These
bioactive fillers offer a multi-functional approach, aiming to improve not only the mechanical
durability of restorations but also their biological interaction with the surrounding tooth
structure. Strontium's chemical similarity to calcium allows it to participate in natural
remineralization processes, while also offering enhanced radiopacity for better clinical
diagnostics.[1][2][3] This document provides an overview of the applications, benefits, and
experimental protocols for researchers developing and evaluating dental composites containing
strontium phosphate fillers.

Key Applications and Benefits

¢ Bioactive and Remineralizing Properties: Strontium-releasing composites can promote the
precipitation of apatite on their surface when exposed to saliva or simulated body fluid.[4]
This helps to remineralize demineralized dentin at the restoration margin, potentially sealing
gaps and preventing secondary caries.[2][4]

o Antibacterial Effects: Composites containing strontium-modified fillers have demonstrated a
sustainable antibacterial effect against common cariogenic bacteria like Streptococcus
mutans.[5][6] This activity helps to reduce the risk of secondary caries, a primary reason for
restoration failure.
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o Enhanced Mechanical Properties: The addition of strontium phosphate fillers can reinforce
the resin matrix. While high concentrations might slightly decrease some properties,
optimized formulations maintain mechanical characteristics, such as flexural strength and
elastic modulus, that are comparable to commercial composites and meet ISO standard
requirements.[4][7]

e Improved Radiopacity: Strontium has a higher atomic number than calcium, which
significantly enhances the radiopacity of dental materials.[3][8] This allows for clear
differentiation between the restoration and the tooth structure on dental X-rays, aiding in the
diagnosis of secondary caries or marginal defects.[3]

o Excellent Biocompatibility: In vitro studies have shown that strontium-containing composites
and cements are biocompatible, with low cytotoxicity and positive effects on the proliferation
and differentiation of dental pulp stem cells and osteoblasts.[9][10][11]

Quantitative Data Summary

The following tables summarize key performance data from studies on dental composites
modified with strontium phosphate fillers.

Table 1: Mechanical Properties of Composites with Strontium-Modified Phosphate-Based Glass
(Sr-PBG)
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Filler Content (wt. Flexural Strength Elastic Modulus Vickers Hardness
%) (MPa) (GPa) (VHN)

0% (Control) ~125 ~10.5 ~70

3% Sr-PBG ~120 ~10.0 ~68

6% Sr-PBG ~118 ~9.8 ~65

9% Sr-PBG ~115 ~9.5 ~63

Data synthesized from
studies where Sr-PBG
was incorporated into
a commercial
composite resin. The
mechanical properties
showed no statistically
significant difference
from the control group
(p > 0.05).[5][6][12]

Table 2: Properties of Experimental Composites with Tristrontium Phosphate (TSrP)
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Fill Monomer Polymerization Biaxial

iller

Formulation ID o Conversion Shrinkage Flexural
Composition

(%) (vol%) Strength (MPa)

80% Dental

F4 (Control) 76 3.4 154 + 6
Glass
77.5% Glass,

F3 75 3.4 127 +6
2.5% PLS
65% Glass, 10%

F2 MCPM, 15% 65 3.1 125+ 4
TSrP
62.5% Glass,
10% MCPM,

F1 64 3.0 1034
15% TSrP, 2.5%
PLS

Data from a
study by Al-eesa
et al. (2016).[4]
[7]1 Al
formulations had
strength greater
than the ISO
4049
requirement of
>80 MPa.[4][7]
Abbreviations:
PLS (Polylysine),
MCPM
(Monocalcium
Phosphate
Monohydrate),
TSrP
(Tristrontium

Phosphate).
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Visualizations: Workflows and Mechanisms
Experimental Protocols

Protocol 1: Synthesis of Strontium-Substituted
Hydroxyapatite Nanoparticles

This protocol describes a chemical precipitation method for synthesizing strontium-substituted
hydroxyapatite (SrHA) nanoparticles for use as a dental composite filler.[13]

Materials:

Calcium nitrate tetrahydrate (Ca(NOs3)2:4H20)

Strontium nitrate (Sr(NOs)2)

Diammonium phosphate ((NH4)2HPOa)

Ammonium hydroxide (NH4OH) or Sodium hydroxide (NaOH) solution (for pH adjustment)

Deionized water
Methodology:
e Prepare Precursor Solutions:

o Prepare a (Ca + Sr) solution by dissolving stoichiometric amounts of Ca(NO3)2:4H20 and
Sr(NOs)z in deionized water to achieve a desired molar ratio (e.g., 10% Sr substitution).

o Prepare a separate phosphate solution by dissolving (NH4)2HPOa4 in deionized water.
» Precipitation:

o Slowly add the phosphate solution dropwise into the (Ca + Sr) solution while stirring
vigorously.

o Continuously monitor and maintain the pH of the mixture at approximately 10-11 by adding
NH4OH or NaOH solution. This is critical for apatite formation.
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e Aging:

o After completing the addition, continue stirring the resulting milky suspension at room
temperature for 24 hours to allow the precipitate to age and crystallize.

e Washing and Collection:
o Centrifuge the suspension to separate the nanopatrticle precipitate from the supernatant.

o Wash the precipitate repeatedly with deionized water (typically 3-5 times) until the
conductivity of the supernatant is close to that of pure water. This removes residual
reactant ions.

e Drying and Milling:
o Dry the collected precipitate in an oven at 80-100°C overnight.

o Gently grind the dried powder using an agate mortar and pestle to obtain a fine,
homogenous SrHA nanoparticle powder.

o Characterization (Optional):

o Confirm the crystalline phase and incorporation of strontium using X-ray Diffraction (XRD)
and Fourier-transform infrared spectroscopy (FTIR).

o Observe particle size and morphology using Scanning Electron Microscopy (SEM).

Protocol 2: Formulation of an Experimental SrP Dental
Composite

This protocol details the preparation of a light-curable experimental dental composite
incorporating strontium phosphate fillers.[4][7]

Materials:

e Resin Monomers: Urethane dimethacrylate (UDMA), Triethylene glycol dimethacrylate
(TEGDMA) (e.g., in a 3:1 weight ratio).
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e Photoinitiator System: Camphorquinone (CQ) and an amine co-initiator like Dimethyl-p-
toluidine (DMPT) (e.g., 1 wt% each of the monomer phase).

o Adhesion Promoter: 4-Methacryloxyethyl trimellitate anhydride (4-META) (optional, e.g., 5
wit%).

« Fillers: Synthesized strontium phosphate (e.g., 15 wt% TSrP), Monocalcium phosphate
monohydrate (MCPM, e.g., 10 wt%), and silanized dental glass (to make up the total filler
load, e.g., to 80 wt% of the total composite mass).

e Light-curing unit (=450 nm wavelength).

Methodology:

e Prepare Monomer Phase: In an amber-colored glass vial to prevent premature
polymerization, mix the UDMA, TEGDMA, CQ, DMPT, and 4-META until a homogenous,
light-yellow liquid is formed.

o Prepare Powder Phase: Weigh and thoroughly mix the strontium phosphate, MCPM, and
dental glass fillers in a separate container.

o Combine Phases: Gradually add the mixed powder phase to the liquid monomer phase. Mix
thoroughly using a dental spatula or a dual asymmetric centrifugal mixer until a uniform,
paste-like consistency is achieved with no visible agglomerates. A common powder-to-liquid
ratio is 4:1 by weight.[7]

o Storage: Store the prepared composite paste in a light-proof container at a cool temperature
(e.g., 4°C) until use.

e Specimen Preparation:

o Place the composite paste into a mold of desired dimensions (e.g., a 1 mm thick, 8 mm
diameter disc for biaxial flexural strength testing).

o Press the paste between two transparent matrices to create a flat surface and extrude
excess material.
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o Light-cure the specimen according to the manufacturer's instructions for the photoinitiator
system, typically for 40-60 seconds on each side.

Protocol 3: Assessment of Bioactivity via Apatite
Formation in SBF

This protocol evaluates the ability of a composite to form a hydroxyapatite layer on its surface,
indicating its bioactive potential.[4][14]

Materials:

Cured composite disc specimens (prepared as in Protocol 2).

Simulated Body Fluid (SBF) solution, prepared according to Kokubo's formulation.[14]

Polyethylene containers with lids.

Incubator set to 37°C.

Scanning Electron Microscope (SEM) with Energy-Dispersive X-ray Spectroscopy (EDX).
Methodology:

e Specimen Preparation: Polish the surface of the cured composite discs to a smooth finish
and clean them ultrasonically in deionized water.

e Immersion: Place each disc in a separate polyethylene container and add a sufficient volume
of SBF to fully immerse the specimen. The volume should be calculated based on the
specimen's surface area to maintain ion concentrations.

 Incubation: Seal the containers and place them in an incubator at 37°C for various time
points (e.g., 1 day, 7 days, 14 days, 28 days).

e Analysis:

o After each time point, remove the specimens from the SBF, gently rinse with deionized
water to remove soluble salts, and allow them to air dry.
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o Observe the surface morphology of the discs using SEM to identify the formation of a
precipitate layer.

o Use EDX analysis to confirm that the precipitate is composed of calcium and phosphorus,
which is indicative of apatite formation. The presence of strontium in the layer can also be
verified.

Protocol 4: Evaluation of Antibacterial Activity

This protocol assesses the ability of the composite material to inhibit the growth of
Streptococcus mutans.[5]

Materials:

Cured, sterilized composite disc specimens.

Streptococcus mutans (e.g., ATCC 25175) culture.

Brain Heart Infusion (BHI) broth.

Sterile 24-well culture plates.

Incubator (37°C, 5% COz).

Spectrophotometer.
Methodology:

o Bacterial Culture: Grow S. mutans in BHI broth to a logarithmic phase. Adjust the bacterial
suspension to a specific optical density (OD) at 600 nm (e.g., ODeoo = 0.1).

 Incubation with Specimens: Place one sterile composite disc into each well of a 24-well
plate. Add the prepared bacterial suspension to each well, ensuring the discs are fully
submerged. Include a control group with no composite discs.

o Growth Measurement: Incubate the plate at 37°C in a 5% CO:2 atmosphere for 24-48 hours.
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Analysis: After incubation, carefully transfer the supernatant (broth) from each well to a
cuvette. Measure the optical density at 600 nm using a spectrophotometer. A lower OD value
in the wells containing the experimental composite discs compared to the control indicates
bacterial growth inhibition.

Sustainability Test (Optional): To test the long-term effect, specimens can be subjected to
thermocycling (e.g., 850 cycles between 5°C and 55°C) to simulate aging before repeating
the antibacterial test.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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